Cas no 235781-24-5 (2-(Bromodifluoromethyl)-1H-benzimidazole)

• Product Name: 2-(Bromodifluoromethyl)-1H-benzimidazole
• CAS No: 235781-24-5
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4823808
• Update Time: 2025-06-25

2-(Bromodifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromodifluoromethyl)-1H-benzimidazole
• 1H-Benzimidazole, 2-(bromodifluoromethyl)-
• 2-(bromodifluoromethyl)benzimidazole
• C1=CC=C2NC(C(F)(Br)F)=NC2=C1
• 2-(Bromodifluoromethyl)-1H-benzo[d]imidazole

• Inchi： 1S/C8H5BrF2N2/c9-8(10,11)7-12-5-3-1-2-4-6(5)13-7/h1-4H,(H,12,13)
• InChI Key： GBPMLIKFRGEWHE-UHFFFAOYSA-N
• SMILES： BrC(C1=NC2C=CC=CC=2N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7

Additional information on 2-(Bromodifluoromethyl)-1H-benzimidazole

Professional Introduction to 2-(Bromodifluoromethyl)-1H-benzimidazole (CAS No. 235781-24-5)

2-(Bromodifluoromethyl)-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 235781-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a benzimidazole core substituted with a bromodifluoromethyl group, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural motif of this compound positions it as a valuable building block for the development of novel therapeutic agents targeting diverse biological pathways.

The benzimidazole scaffold is well-documented for its broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties. The introduction of the bromodifluoromethyl moiety into this framework enhances its reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic properties, including improved metabolic stability and lipophilicity. The bromodifluoromethyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor interactions. For instance, studies have demonstrated its role in enhancing the efficacy of kinase inhibitors by improving binding to target proteins. This has opened up new avenues for the development of next-generation therapeutics against chronic diseases such as cancer and inflammatory disorders.

One of the most compelling applications of 2-(Bromodifluoromethyl)-1H-benzimidazole is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive drug targets. However, their large and flat binding surfaces pose significant challenges in designing selective inhibitors. The benzimidazole core provides a rigid structure that can effectively occupy these binding pockets, while the bromodifluoromethyl group serves as a handle for further derivatization. This combination has led to the discovery of several lead compounds with promising preclinical results.

Moreover, the compound has been explored in the development of antiviral agents. The growing threat of emerging infectious diseases has underscored the need for innovative antiviral strategies. Researchers have leveraged the reactivity of the bromodifluoromethyl group to introduce fluorine atoms into viral protease inhibitors and integrase strand transfer inhibitors. These modifications have been shown to enhance drug resistance profiles and improve therapeutic outcomes. Notably, derivatives of 2-(Bromodifluoromethyl)-1H-benzimidazole have demonstrated efficacy against both RNA and DNA viruses, highlighting their broad antiviral potential.

The synthesis of 2-(Bromodifluoromethyl)-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine atoms at the desired positions, followed by nucleophilic substitution or metal-catalyzed cross-coupling to achieve the final structure. Advances in synthetic methodologies have enabled higher yields and purities, making large-scale production feasible for research and industrial applications.

Recent advances in computational chemistry have further accelerated the discovery process involving 2-(Bromodifluoromethyl)-1H-benzimidazole. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental validation. This approach has been particularly valuable in identifying novel analogs with enhanced pharmacological properties. By integrating experimental data with computational insights, scientists can more efficiently navigate the complex landscape of drug design.

The safety profile of 2-(Bromodifluoromethyl)-1H-benzimidazole is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further toxicological assessments are necessary to evaluate its potential side effects. Rigorous testing protocols must be implemented to ensure that any derivatives or formulations incorporating this compound meet stringent safety standards before clinical translation.

In conclusion, 2-(Bromodifluoromethyl)-1H-benzimidazole (CAS No. 235781-24-5) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly significant role in the development of next-generation drugs.